Cas no 1214357-95-5 (Ethyl 3-bromo-5-chloropicolinate)

• Product Name: Ethyl 3-bromo-5-chloropicolinate
• CAS No: 1214357-95-5
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• MDL: MFCD14698311
• CID: 1029857
• PubChem ID: 46311455
• Update Time: 2025-11-06

Ethyl 3-bromo-5-chloropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-chloropicolinate
• 3-Bromo-4-methyl-1H-pyrazole-5-carboxylic acid
• ethyl 3-bromo-5-chloropyridine-2-carboxylate
• E90983
• Ethyl3-bromo-5-chloropicolinate
• DTXSID50673288
• DB-101074
• 2-Pyridinecarboxylic acid, 3-bromo-5-chloro-, ethyl ester
• MFCD14698311
• CS-0193495
• 1214357-95-5

• MDL： MFCD14698311
• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)7-6(9)3-5(10)4-11-7/h3-4H,2H2,1H3
• InChI Key： OCKDJRCBMZTVJW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1C(=O)OCC)Cl

Computed Properties

• Exact Mass: 262.93487g/mol
• Monoisotopic Mass: 262.93487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 3-bromo-5-chloropicolinate

Ethyl 3-bromo-5-chloropicolinate: A Comprehensive Overview

Ethyl 3-bromo-5-chloropicolinate, also known by its CAS number 1214357-95-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound, characterized by its unique structure and properties, has found applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. In this article, we will delve into the chemical composition, synthesis methods, applications, and recent research findings related to Ethyl 3-bromo-5-chloropicolinate.

The molecular structure of Ethyl 3-bromo-5-chloropicolinate is a derivative of picolinic acid, which is a heterocyclic compound with a pyridine ring. The substitution of bromine and chlorine atoms at the 3 and 5 positions, respectively, imparts distinct electronic and steric properties to the molecule. This makes it highly versatile for use in various chemical reactions and industrial processes. Recent studies have highlighted the importance of such substituted picolinates in enhancing the efficiency of catalytic processes, particularly in the realm of organometallic chemistry.

One of the most notable advancements in the synthesis of Ethyl 3-bromo-5-chloropicolinate involves the use of microwave-assisted synthesis techniques. This method not only reduces reaction time but also improves yield compared to traditional methods. Researchers have reported that microwave-assisted synthesis allows for precise control over reaction conditions, leading to higher purity of the final product. Such innovations are pivotal in scaling up production for industrial applications while maintaining quality standards.

In terms of applications, Ethyl 3-bromo-5-chloropicolinate has proven to be invaluable in the development of novel materials with tailored properties. For instance, it serves as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. These materials are widely used in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore sizes. Recent breakthroughs in MOF research have demonstrated that incorporating Ethyl 3-bromo-5-chloropicolinate can significantly enhance the stability and selectivity of these materials under harsh conditions.

Another emerging application of Ethyl 3-bromo-5-chloropicolinate is in the field of biotechnology. It has been utilized as a chelating agent in enzyme immobilization processes, where its ability to coordinate with metal ions facilitates the stabilization of enzyme structures. This property has led to its use in developing bio-catalysts for industrial-scale reactions, such as those involved in pharmaceutical synthesis and food processing.

Recent research has also explored the potential of Ethyl 3-bromo-5-chloropicolinate as an active ingredient in agrochemicals. Studies have shown that it exhibits potent pesticidal activity against a variety of agricultural pests without adversely affecting non-target organisms. This makes it a promising candidate for sustainable pest management solutions in modern agriculture.

In conclusion, Ethyl 3-bromo-5-chloropicolinate (CAS No: 1214357-95-5) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and versatility make it an essential component in cutting-edge research and development efforts. As advancements in synthetic methods and application technologies continue to evolve, we can expect even greater contributions from this remarkable compound to various fields of science and industry.